Broussoflavonol B

• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxy-6,8-bis(3-methylbut-2-enyl)chromen-4-one
• InChI: InChI=1S/C26H28O7/c1-13(2)6-9-16-21(29)17(10-7-14(3)4)25-20(22(16)30)23(31)26(32-5)24(33-25)15-8-11-18(27)19(28)12-15/h6-8,11-12,27-30H,9-10H2,1-5H3
• InChI Key: WKVKAWWZXXTJEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1=C(C(=C2C(=C1O)C(=O)C(=C(O2)C3=CC(=C(C=C3)O)O)OC)CC=C(C)C)O)C
• Molecular Formula: C26H28O7
• DSSTOX Substance ID: DTXSID60243991
• Molecular Weight: 452.5 g/mol
• CAS RN: 99217-70-6

Description

Broussoflavonol B (BF-B) is a compound isolated from the stem bark of Broussonetia kazinoki Siebold. It has been shown to inhibit the growth of breast cancer cells. It has also been found to exert anti-pancreatic cancer activity by downregulating FoxM1.

Molecular Structure Analysis

The molecular formula of Broussoflavonol B is C26H28O7. Its average mass is 452.496 Da and its monoisotopic mass is 452.183502 Da. The structure of Broussoflavonol B was identified by spectroscopic analyses of NMR, Mass, and IR.

Physical And Chemical Properties Analysis

Broussoflavonol B is a yellow powder. It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.

Scientific Research Applications

Anti-inflammatory Effects

• Scientific Field: Pharmacology
• Summary of Application: Broussoflavonol B, along with other compounds isolated from the branches and twigs of Broussonetia papyrifera, has been found to exhibit anti-inflammatory effects.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved isolating Broussoflavonol B from the branches and twigs of Broussonetia papyrifera and testing its effects on inflammation.
• Results or Outcomes: The compound showed anti-inflammatory effects by activating NF-κB/AP-1.

Anti-Pancreatic Cancer Activity

• Scientific Field: Oncology
• Summary of Application: Broussoflavonol B, isolated from the stem bark of Broussonetia kazinoki Siebold, has been shown to exert anti-pancreatic cancer activity.
• Methods of Application: The compound was tested on human pancreatic cancer PANC-1 cells (p53 mutated). It was found to reduce cell proliferation, induce cell cycle arrest, and inhibit cell migration and invasion.
• Results or Outcomes: Broussoflavonol B down-regulated FoxM1 expression at both the mRNA and protein level. It also suppressed the expression of FoxM1 downstream target genes, such as cyclin D1, cyclin B1, and survivin. Cell cycle analysis showed that Broussoflavonol B induced the arrest of G0/G1 phase. It reduced the phosphorylation of extracellular signal-regulated kinase ½ (ERK½) and expression of ERK½ downstream effector c-Myc, which regulates cell proliferation.

Inhibition of Breast Cancer Cell Growth

• Scientific Field: Oncology
• Summary of Application: Broussoflavonol B has been found to inhibit the growth of breast cancer cells.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved testing the effects of Broussoflavonol B on the growth of breast cancer cells.
• Results or Outcomes: Broussoflavonol B was able to down-regulate ER-α36 expression in ER-positive MCF7 breast cancer cells.

Inhibition of Skin Tyrosinase

• Scientific Field: Dermatology
• Summary of Application: Broussoflavonol B has been found to inhibit skin tyrosinase, an enzyme that catalyzes the production of melanin and other pigments from tyrosine by oxidation.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved testing the effects of Broussoflavonol B on skin tyrosinase.
• Results or Outcomes: Broussoflavonol B showed strong inhibition effects on mushroom tyrosinase with IC50 values less than 100 μM.

Inhibition of Growth of Breast Cancer Stem/Progenitor Cells

• Scientific Field: Oncology
• Summary of Application: Broussoflavonol B has been found to inhibit the growth of breast cancer stem/progenitor cells.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved testing the effects of Broussoflavonol B on the growth of breast cancer stem/progenitor cells.
• Results or Outcomes: Broussoflavonol B more potently inhibited growth and induced differentiation of stem-like SK-BR-3 cells compared to the anti-estrogen tamoxifen.

Induction of Cell-Cycle Arrest and Differentiation of Cells

• Scientific Field: Cell Biology
• Summary of Application: Broussoflavonol B has been found to induce cell-cycle arrest at the G0/G1 and G2/M phases and induce the differentiation of cells.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved testing the effects of Broussoflavonol B on cell-cycle progression and cell differentiation.
• Results or Outcomes: Broussoflavonol B restricted the growth of breast cancer SK-BR-3 cells and breast cancer MDA-MB-231 cells at sub-micromolar concentrations.

Antioxidant Activity

• Scientific Field: Pharmacology
• Summary of Application: Broussoflavonol B, along with other compounds isolated from Broussonetia papyrifera, has been found to exhibit antioxidant effects.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved isolating Broussoflavonol B from Broussonetia papyrifera and testing its effects on oxidative stress.
• Results or Outcomes: The compound showed antioxidant effects, but the specific quantitative data or statistical analyses were not provided in the source.

Skin-Lightening Agent

• Scientific Field: Dermatology
• Summary of Application: Broussoflavonol B has been found to be a potent skin-lightening agent due to its strong anti-tyrosinase activity.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved testing the effects of Broussoflavonol B on skin tyrosinase.
• Results or Outcomes: Broussoflavonol B showed strong inhibition effects on mushroom tyrosinase with IC50 values less than 100 μM.

Hepatoprotective Effects

• Scientific Field: Hepatology
• Summary of Application: Broussoflavonol B, along with other compounds isolated from Broussonetia papyrifera, has been found to exhibit hepatoprotective effects.
• Methods of Application: The specific experimental procedures were not detailed in the source, but it involved isolating Broussoflavonol B from Broussonetia papyrifera and testing its effects on liver function.
• Results or Outcomes: The compound showed hepatoprotective effects, but the specific quantitative data or statistical analyses were not provided in the source.

Safety And Hazards

According to the Material Safety Data Sheet, Broussoflavonol B should be handled with care. Avoid contact with eyes, skin, and clothing. Avoid ingestion and inhalation. Keep away from sources of ignition. Avoid prolonged or repeated exposure.

Citations

A novel anticancer agent Broussoflavonol B downregulates estrogen receptor (ER)-α36 expression and inhibits growth of ER-negative breast cancer MDA-MB-231 …

MX Guo, ML Wang, H Deng, XT Zhang… - European journal of …, 2013 - Elsevier

… , Broussoflavonol B … Broussoflavonol B is a potent growth inhibitor for ER-negative breast cancer cells and provide a rational for preclinical and clinical evaluation of Broussoflavonol B …

Number of citations: 47 www.sciencedirect.com

Broussoflavonol B restricts growth of ER-negative breast cancer stem-like cells

M Guo, M Wang, X Zhang, H Deng… - AntiCancer …, 2013 - ar.iiarjournals.org

… In addition, broussoflavonol B treatment also reduced the steady, … Our results, thus, indicate that broussoflavonol B is a potent … evaluation of broussoflavonol B for breast cancer therapy. …

Number of citations: 25 ar.iiarjournals.org

Broussoflavonol B from Broussonetia kazinoki Siebold Exerts Anti-Pancreatic Cancer Activity through Downregulating FoxM1

JH Jeong, JH Ryu - Molecules, 2020 - mdpi.com

… In summary, broussoflavonol B from Broussonetia kazinoki Siebold is an active compound … Thus, these results suggest that broussoflavonol B may possess potential as a novel chemo-…

Number of citations: 10 www.mdpi.com

Disruption of the ER-α36-EGFR/HER2 positive regulatory loops restores tamoxifen sensitivity in tamoxifen resistance breast cancer cells

L Yin, XT Zhang, XW Bian, YM Guo, ZY Wang - PLoS One, 2014 - journals.plos.org

… down-regulator Broussoflavonol B in tamoxifen resistant MCF7 cells restored tamoxifen sensitivity. In addition, we also found both Lapatinib and Broussoflavonol B increased the growth …

Number of citations: 49 journals.plos.org

Downregulation of ER-α36 expression sensitizes HER2 overexpressing breast cancer cells to tamoxifen

L Yin, X Pan, XT Zhang, YM Guo, ZY Wang… - American Journal of …, 2015 - ncbi.nlm.nih.gov

… down-regulator Broussoflavonol B in tamoxifen resistant MCF7 cells restored tamoxifen sensitivity. In addition, we also found both Lapatinib and Broussoflavonol B increased the growth …

Number of citations: 26 www.ncbi.nlm.nih.gov

Broussonetia papyrifera Root Bark Extract Exhibits Anti-inflammatory Effects on Adipose Tissue and Improves Insulin Sensitivity Potentially Via AMPK Activation

JM Lee, SS Choi, MH Park, H Jang, YH Lee, KW Khim… - Nutrients, 2020 - mdpi.com

… Among them, we found that broussoflavonol B (BF) and kazinol J (KJ) dramatically increased AMPK phosphorylation in 3T3-L1 adipocytes (Figure 6A). Both BF and KJ increased AMPK …

Number of citations: 14 www.mdpi.com

Prenylflavone derivatives from Broussonetia papyrifera, inhibit the growth of breast cancer cells in vitro and in vivo

F Guo, L Feng, C Huang, H Ding, X Zhang, Z Wang… - Phytochemistry …, 2013 - Elsevier

… -3-methoxy-8-geranylflavone (1) and 5,7,3′,4′-tetrahydroxy-3-methoxy-8,5′-diprenylflavone (2), as well as four known ones, uralenol (3), papyriflavonol A (4), broussoflavonol B (5) …

Number of citations: 61 www.sciencedirect.com

Low concentrations of 17β‐estradiol exacerbate tamoxifen resistance in breast cancer treatment through membrane estrogen receptor‐mediated signaling pathways

Z Xu, D Zhao, X Zheng, B Huang… - Environmental …, 2022 - Wiley Online Library

… We, therefore, treated TamR MCF-7 cells with Broussoflavonol B and G-36 to certify their roles in … However, cells pretreated with Broussoflavonol B and G-36 inhibited cell proliferation to …

Number of citations: 9 onlinelibrary.wiley.com

Flavonoids with PTP1B inhibition from Broussonetia papyrifera

Y Lou, SY Su, YN Li, C Lei, JY Li… - Zhongguo Zhong yao za …, 2019 - europepmc.org

… methods including NMR,MS,UV,and IR as broupapyrin A(1),5,7,3',4'-tetrahydroxy-3-methoxy-8-geranylflavone(2),8-prenylquercetin-3-methyl ether(3),broussonol D(4),broussoflavonol B…

Number of citations: 6 europepmc.org

Bioactive compounds from the bark of Broussonetia papyrifera after solid fermentation with a white rot fungus Perenniporia tephropora

CF Chang, CH Wang, TH Lee… - Journal of Wood Chemistry …, 2020 - Taylor & Francis

… [ Citation 24 ] Broussonin B was reported to exhibit neurite outgrowth promoting activity [ Citation 28 ] ; broussoflavonol B can exert anti-human acetylcholinesterase and …

Number of citations: 3 www.tandfonline.com